Cas no 9012-76-4 (Chitosan)

• Product Name: Chitosan
• CAS No: 9012-76-4
• MF: C₅₆H₁₀₃N₉O₃₉
• MW: 1526.4539
• MDL: MFCD00161512
• CID: 48228
• PubChem ID: 87561594
• Update Time: 2025-07-28

Chitosan Chemical and Physical Properties

Names and Identifiers

• Chitosan
• POLY(BETA-(1,4)-2-AMINO-2-DEOXY-D-GLUCOSE)
• POLY(BETA-(1,4)-D-GLUCOSAMINE)
• POLY(D-GLUCOSAMINE)
• POLY-(1,4-BETA-D-GLUCOPYRANOSAMINE)
• 4]-BETA-D-GLUCOSAMINE
• BETA-(1,4)-2-AMINO-2-DEOXY-D-GLUCOSE
• DEACETYLATED CHITIN
• CHITOSAN(RG)
• Carboxylated chitosan
• Chitosan, Molecular weight: 600,000-800,000
• Poly-D-glucosamine
• Chitosan Oligosaccharide
• Quaternary chitosan
• 2-Amino-2-deoxy-(1→4)-β-D-glucopyranan
• Poly-(1,4-β-D-glucopyranosamine)
• Poliglusam
• Deacetylchitin
• Chicol
• Flonac C
• Flonac N
• Sea Cure Plus
• Kytex M
• Kytex H
• Kimitsu Chitosan L
• Sea Cure F
• Kimitsu Chitosan H
• Kimitsu Chitosan M
• Kimitsu Chitosan F
• Chitopearl 3510
• Kimitsu Chitosan F 2
• Chitopearl BC 3000
• Chitopearl BCW 3507
• Chitopearl BCW 3500
• Chitopearl BCW 3000
• Chitopearl BCW 2500
• Chitopearl BCW 3505
• CTA 4
• Poliglusam [USAN:INN]
• Dac 70
• EPA Pesticide Chemical Code 128930
• YEA
• Celox
• Chitosan, molecular we
• Chitosan (MW 150000)
• Deacetylated chitin (MW 30000)
• Poly(D-glucosamine) (MW 30000)
• Deacetylated chitin (MW 150000)
• Poly(D-glucosamine) (MW 150000)
• Chitosan (MW 30000)
• A845562
• PD087114
• N-[(2S,3R,4R,5S,6R)-5-[[(2S,3R,4R,5S,6R)-3-amino-5-[[(2S,3R,4R,5S,6R)-3-amino-5-[[(2S,3R,4R,5S,6R)-3-amino-5-[[(2S,3R,4R,5S,6R)-3-amino-5-[[(2S,3R,4R,5S,6R)-3-amino-5-[[(2S,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]-4-hydroxy-6-(hy
• FS-4075
• C2396
• Chitosan - Non-animal origin
• A843451
• AKOS015918343
• C2395
• Chitosan low molecular weight,50,000-190,000Da
• AKOS037652919
• methyl N-[5-[3-amino-5-[3-amino-5-[3-amino-5-[3-amino-5-[3-amino-5-[3-amino-4,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4-hydroxy-6-(hydrox
• 9012-76-4
• Q408510
• SCHEMBL972215
• SCHEMBL21304990
• NS00013452
• YC171030
• methyl N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3-azanyl-5-[(2S,3R,4R,5S,6R)-3-azanyl-5-[(2S,3R,4R,5S,6R)-3-azanyl-5-[(2S,3R,4R,5S,6R)-3-azanyl-5-[(2S,3R,4R,5S,6R)-3-azanyl-5-[(2S,3R,4R,5S,6R)-3-azanyl-6-(hydroxymethyl)-4,5-bis(oxidanyl)oxan-2-yl]oxy-6-(hy
• Chitosan high molecular weight,310000-375000Da
• High density chitosan
• inverted exclamation markY95% (deacetylated) ,viscosity 100-200 mPa.s from shrimp shells
• FLASNYPZGWUPSU-SICDJOISSA-N
• DA-51839

• MDL： MFCD00161512
• Inchi： 1S/C56H103N9O39/c1-87-56(86)65-28-38(84)46(19(10-74)96-55(28)104-45-18(9-73)95-49(27(64)37(45)83)97-39-12(3-67)88-47(85)20(57)31(39)77)103-54-26(63)36(82)44(17(8-72)94-54)102-53-25(62)35(81)43(16(7-71)93-53)101-52-24(61)34(80)42(15(6-70)92-52)100-51-23(60)33(79)41(14(5-69)91-51)99-50-22(59)32(78)40(13(4-68)90-50)98-48-21(58)30(76)29(75)11(2-66)89-48/h11-55,66-85H,2-10,57-64H2,1H3,(H,65,86)/t11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48+,49+,50+,51+,52+,53+,54+,55+/m1/s1
• InChI Key： FLASNYPZGWUPSU-SICDJOISSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N)O)N)O)N)O)N)O)N)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)N)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(=O)OC)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)N)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)N)O

Computed Properties

• Exact Mass: 1525.635
• Monoisotopic Mass: 1525.635
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 29
• Hydrogen Bond Acceptor Count: 47
• Heavy Atom Count: 104
• Rotatable Bond Count: 27
• Complexity: 2630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 45
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 808
• Topological Polar Surface Area: 808A^2
• Isotope Atom Count: 0
• XLogP3: -21.4

Experimental Properties

• Color/Form: White amorphous transparent material
• Density: 1.7500
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.7
• Solubility: dilute aqueous acid (pH <6.5).: soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 95.94000
• LogP: -1.71130
• Vapor Pressure: No data available

Chitosan Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P273; P391; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：FM6300000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Chitosan

Chitosan (9012-76-4) in Drug Delivery Systems: A Biopolymer Revolution

Chitosan (CAS 9012-76-4), a linear polysaccharide derived from chitin, has emerged as a pivotal biomaterial in modern drug delivery systems. Its unique properties, such as biocompatibility, biodegradability, and mucoadhesion, make it ideal for controlled-release formulations. Researchers are leveraging chitosan's cationic nature to enhance the bioavailability of poorly soluble drugs, particularly in oral and nasal delivery. Recent studies highlight its role in nanoparticle-based carriers, where chitosan-coated liposomes show promise in targeting cancer cells while minimizing systemic toxicity. The FDA's increasing approval of chitosan-based medical devices underscores its translational potential, addressing a key user concern: efficacy versus safety in sustained-release therapies.

Antimicrobial Applications of Chitosan (9012-76-4) in Wound Healing

The antimicrobial and anti-inflammatory properties of chitosan (9012-76-4) have spurred innovations in chronic wound management. As antibiotic resistance rises, chitosan's broad-spectrum activity against bacteria and fungi positions it as a sustainable alternative. Clinical trials demonstrate chitosan-based hydrogels accelerate tissue regeneration by modulating cytokine expression—a hotspot in immunomodulatory research. Users searching for "natural wound dressings" will find chitosan's hemostatic capability particularly compelling: its positively charged amino groups interact with erythrocytes to form clots rapidly. Moreover, its synergy with silver nanoparticles (under strict biocompatibility thresholds) addresses search trends for combination therapies in diabetic ulcers.

Chitosan (9012-76-4) for Gene Therapy Advancements

In the burgeoning field of non-viral gene delivery, chitosan's (9012-76-4) ability to condense DNA/RNA into stable polyplexes is groundbreaking. Its low immunogenicity compared to viral vectors aligns with user queries about safer CRISPR-Cas9 carriers. Research published in "Biomaterials Science" reveals chitosan's proton sponge effect facilitates endosomal escape—a critical bottleneck in gene transfection. Startups are now functionalizing chitosan with cell-penetrating peptides (CPPs) to target neurological disorders, tapping into the high-search-volume niche of neurodegenerative disease treatments. This segment also satisfies SEO demand for "biodegradable gene vectors," as chitosan degrades into harmless glucosamine metabolites.

Chitosan (9012-76-4) in Cancer Immunotherapy: Adjuvant Potential

The immunostimulatory effects of chitosan (9012-76-4) are revolutionizing cancer vaccine adjuvants. By activating dendritic cells via TLR-4 pathways, chitosan enhances antigen presentation—a frequent search term among immunotherapy enthusiasts. Phase II trials of chitosan-based HPV vaccines show 30% higher antibody titers than aluminum adjuvants, per "Journal of Controlled Release." Users exploring "cold-to-hot tumor conversion" will appreciate chitosan's role in repolarizing M2 macrophages to tumoricidal M1 phenotypes. Additionally, its pH-responsive solubility allows tumor-specific drug release, addressing the precision medicine trend dominating oncology forums.

Regulatory Status and Future of Chitosan (9012-76-4) in Pharma

With GRAS (Generally Recognized As Safe) status in oral applications, chitosan (9012-76-4) is gaining traction in FDA 505(b)(2) filings. However, users searching "chitosan FDA approval timeline" should note variations by application route—parenteral formulations require stricter purity benchmarks. The European Medicines Agency's (EMA) 2023 guidelines on natural polymer characterization provide a roadmap for standardization. Emerging trends like 3D-printed chitosan scaffolds for organ regeneration and its use in mRNA vaccine stabilization (post-COVID demand surge) dominate patent filings, making this section vital for stakeholders tracking biopolymer commercialization.